Cas no 1593207-24-9 (1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine)

• Product Name: 1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine
• CAS No: 1593207-24-9
• MF: C₁₀H₁₃N₃O₄S
• MW: 271.292920827866
• CID: 5746854
• PubChem ID: 62069518
• Update Time: 2025-10-29

1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-NITROPHENYL)SULFONYL]PYRROLIDIN-3-AMINE
• 1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine
• EN300-1167969
• 1593207-24-9
• 3-Pyrrolidinamine, 1-[(4-nitrophenyl)sulfonyl]-, hydrochloride (1:1)

• Inchi： 1S/C10H13N3O4S/c11-8-5-6-12(7-8)18(16,17)10-3-1-9(2-4-10)13(14)15/h1-4,8H,5-7,11H2
• InChI Key： JBCCJVUMFWYZBK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCC(C1)N)(=O)=O

Computed Properties

• Exact Mass: 271.06267708g/mol
• Monoisotopic Mass: 271.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine

Introduction to 1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine (CAS No. 1593207-24-9) and Its Emerging Applications in Chemical Biology

The compound 1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine, identified by the CAS number 1593207-24-9, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic amine derivative has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of both a nitro-substituted benzene sulfonyl group and a pyrrolidine ring suggests a versatile chemical scaffold that can interact with biological targets in diverse ways, making it a promising candidate for drug discovery efforts.

In recent years, the development of novel scaffolds that can modulate biological pathways has been a central focus in medicinal chemistry. The nitrobenzenesulfonyl moiety in 1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine is particularly noteworthy, as it introduces both electronic and steric influences that can fine-tune binding interactions with biological macromolecules. This feature has been exploited in the design of molecules that exhibit inhibitory activity toward enzymes and receptors involved in critical disease pathways.

One of the most compelling aspects of this compound is its potential as a tool for investigating protein-protein interactions. The pyrrolidine ring, a common motif in bioactive molecules, provides a rigid framework that can enhance binding affinity, while the sulfonyl group serves as a hydrogen bond acceptor, facilitating stable interactions with polar residues in target proteins. Such structural characteristics make 1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine an attractive scaffold for developing small-molecule probes that can modulate protein function.

Recent studies have highlighted the compound's utility in the development of inhibitors for kinases, which are key enzymes implicated in various cancers and inflammatory diseases. The nitro group, while traditionally known for its reactivity, also contributes to the compound's ability to engage with hydrophobic pockets within kinase active sites. This dual functionality has been leveraged to design molecules that exhibit high selectivity for specific kinase isoforms, reducing off-target effects and improving therapeutic efficacy.

The pyrrolidin-3-amine core of 1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine has also been explored for its potential in modulating G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. By incorporating this scaffold into drug candidates, researchers have been able to develop molecules that exhibit potent and selective activity at specific GPCR targets. This approach has shown promise in preclinical studies, where compounds based on this scaffold have demonstrated efficacy in models of pain relief and cardiovascular disorders.

Another area where this compound has shown promise is in the development of antimicrobial agents. The structural features of 1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine allow it to interact with bacterial enzymes and cell wall components, disrupting essential biological processes. This has led to the identification of derivatives with potent activity against resistant bacterial strains, highlighting the compound's potential as a lead molecule for novel antibiotics.

The synthesis of 1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include the nitration of benzene sulfonyl chloride followed by nucleophilic substitution with pyrrolidine derivatives. These synthetic routes highlight the compound's accessibility, which is crucial for both academic research and industrial applications.

In conclusion, 1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine (CAS No. 1593207-24-9) represents a versatile and promising scaffold for drug discovery efforts. Its unique structural features have enabled its application in diverse therapeutic areas, including cancer therapy, inflammation modulation, GPCR targeting, and antimicrobial development. As research continues to uncover new biological functions and mechanisms, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.